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Compound of Interest

Compound Name: SR94

Cat. No.: B10802332 Get Quote

Disclaimer: The term "SR94" is not a standard chemical identifier. Based on common scientific

nomenclature, this guide interprets "SR" as the symbol for the element Strontium and "94" as

the mass number of a specific isotope. Therefore, this document provides a comprehensive

overview of the physicochemical properties of Strontium-94 (⁹⁴Sr) and the general

characteristics of the element Strontium.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a detailed exploration of the physicochemical properties of Strontium-

94, relevant experimental methodologies, and its biological significance.

Physicochemical Properties of Strontium (Sr)
Strontium is an alkaline earth metal, positioned in Group 2 of the periodic table. It is a soft,

silvery-white to yellowish metallic element that is highly reactive chemically.[1][2] Due to its

reactivity with air and water, strontium is not found in its elemental form in nature but exists in

minerals such as celestine (strontium sulfate) and strontianite (strontium carbonate).[1][2]

Freshly cut strontium rapidly develops a yellowish oxide layer upon exposure to air.[3]

Below is a summary of the key physicochemical properties of elemental Strontium.
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Property Value

Atomic Number 38

Standard Atomic Weight 87.62 g/mol [1][2]

Appearance Silvery-white, yellowish metallic solid[1]

Density 2.64 g/cm³ (at room temperature)[1][4]

Melting Point 777 °C (1050 K)[1][2][4]

Boiling Point 1377 °C (1655 K)[1][2][4]

Electron Configuration [Kr] 5s²[3]

Oxidation State +2[5][6]

Electronegativity (Pauling Scale) 0.95

Ionization Energy 5.695 eV[3]

State at Room Temperature Solid[2]

Crystal Structure Face-centered cubic

Properties of the Isotope Strontium-94 (⁹⁴Sr)
Strontium-94 is an unstable, radioactive isotope of Strontium. It is not naturally occurring and is

a product of nuclear fission.[5][6]

The key properties of Strontium-94 are detailed in the table below.
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Property Value

Isotopic Mass 93.9153556 u[7]

Half-life 75.3 seconds

Decay Mode Beta minus (β⁻) decay[7][8]

Decay Product Yttrium-94 (⁹⁴Y)[7][8]

Spin and Parity 0+[7]

Mass Excess -78.84575 MeV[7]

Binding Energy per Nucleon 8.59383395 MeV[7]

Year of Discovery 1959

Experimental Protocols for Determining
Physicochemical Properties
The determination of the physicochemical properties of metallic elements like Strontium

involves a range of standardized experimental techniques. The OECD Guidelines for the

Testing of Chemicals provide a framework for many of these methods.[9][10]

Workflow for Physicochemical Characterization of a Metallic Element
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General Workflow for Physicochemical Property Determination

Sample Preparation

Physical Property Analysis Chemical Property Analysis Isotopic Analysis (for ⁹⁴Sr)

Obtain Pure Metal Sample

Density Measurement
(e.g., Pycnometry)

Melting Point Determination
(e.g., Differential Scanning Calorimetry)

Boiling Point Determination
(e.g., Ebulliometry)

Reactivity Studies
(with air, water, acids)

Oxidation State Analysis
(e.g., Spectroscopy)

Mass Spectrometry
(for isotopic mass)

Radiation Detection
(for half-life and decay mode)
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Strontium's Influence on Bone Cell Signaling
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Osteoblast Proliferation
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& Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Strontium-94]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802332#physicochemical-properties-of-sr94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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